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Compound of Interest

Compound Name: Wogonin

Cat. No.: B1683318

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
(HPLC) method for the quantitative analysis of wogonin in plant extracts, particularly from
Scutellaria species. The described protocol is intended for researchers, scientists, and
professionals in the fields of natural product chemistry, quality control, and drug development.
The method utilizes a reversed-phase C18 column with gradient elution and UV detection,
ensuring accurate and reproducible quantification of wogonin.

Introduction

Wogonin, a flavonoid found in the roots of Scutellaria baicalensis (Baikal skullcap) and other
related species, has garnered significant interest for its wide range of pharmacological
activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1] Accurate
guantification of wogonin in plant extracts is crucial for the standardization of herbal products
and for pharmacokinetic studies. This document provides a comprehensive protocol for the
HPLC-based quantification of wogonin, along with method validation data.

Experimental
Materials and Reagents

e Wogonin reference standard (=98% purity)

o Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (ACS grade)

Water (deionized or HPLC grade)

Plant extract samples (e.g., Scutellaria baicalensis root extract)

Instrumentation

An HPLC system equipped with the following components was used:

Quaternary or binary pump with a degasser

Autosampler

Column oven

Variable wavelength UV detector

Chromatographic Conditions

The following HPLC conditions are recommended for the separation and quantification of
wogonin:
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Parameter Condition

C18 reversed-phase column (e.g., Luna C18, 5

Column
pum, 150 x 4.6 mm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B Methanol
Gradient Elution See Table 1
Flow Rate 1.0 mL/min[2][3]
Detection Wavelength 270 nm[2][3]
Injection Volume 10 pL
Column Temperature Ambient

Table 1: Gradient Elution Program

Time (min) % Mobile Phase A % Mobile Phase B
0 55 45
2 55 45
10 40 60
30 30 70
31 1 99
32 1 99
33 55 45
35 55 45
Protocols

Standard Solution Preparation
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e Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of wogonin reference standard
and dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary stock solution with methanol to achieve concentrations ranging from 1
pg/mL to 100 pg/mL.

Sample Preparation

o Extraction from Plant Material: a. Weigh 1.0 g of powdered, dried plant material (e.qg.,
Scutellaria root). b. Add 20 mL of methanol and extract using sonication for 30 minutes. c.
Centrifuge the mixture at 4000 rpm for 10 minutes. d. Collect the supernatant. Repeat the
extraction process on the residue twice more. e. Combine the supernatants and evaporate to
dryness under reduced pressure. f. Reconstitute the dried extract in 10 mL of methanol.

e Final Sample Preparation: a. Filter the reconstituted extract through a 0.45 pm syringe filter
into an HPLC vial. b. The sample is now ready for injection.

Method Validation

The analytical method was validated for linearity, precision, accuracy, limit of detection (LOD),
and limit of quantification (LOQ).

Table 2: Summary of Method Validation Parameters

Parameter Result

Linearity Range 1-100 pg/mL

Correlation Coefficient (r2) >0.999

LOD 4.34 ng/mL

LOQ 13.16 ng/mL

Intra-day Precision (%RSD) <2%

Inter-day Precision (%RSD) <5%

Accuracy (Recovery) 95 - 105%
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Results and Discussion

The developed HPLC method provides excellent separation of wogonin from other
components typically present in Scutellaria extracts. A representative chromatogram is shown
in Figure 1. The retention time for wogonin under the specified conditions is approximately
21.9 minutes. The method is sensitive, with a low LOD and LOQ, making it suitable for the
quantification of wogonin even at low concentrations in plant extracts.

Conclusion

The HPLC method described in this application note is a reliable and robust technique for the
quantification of wogonin in plant extracts. The detailed protocol and validation data
demonstrate that the method is accurate, precise, and sensitive, making it a valuable tool for
guality control and research purposes in the pharmaceutical and herbal industries.

Experimental Workflow
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Caption: Experimental workflow for HPLC quantification of wogonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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